2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide

• Molecular Formula: C13H9Cl2N5O2S
• Molecular Weight: 370.2 g/mol
• IUPAC Name: 2,5-dichloro-N-[4-(tetrazol-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C13H9Cl2N5O2S/c14-9-1-6-12(15)13(7-9)23(21,22)17-10-2-4-11(5-3-10)20-8-16-18-19-20/h1-8,17H
• InChI Key: ALVVRSPSGKGHGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)N3C=NN=N3

Description

2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide is a complex organic compound that features a tetrazole ring, a sulfonamide group, and dichlorobenzene moieties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,5-dichloro-N-[4-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide typically involves the formation of the tetrazole ring followed by the introduction of the sulfonamide group. One common method involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with 4-(1H-tetrazol-1-yl)aniline under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or acetonitrile, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally